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Compound of Interest

Compound Name: 4,4'-Diisopropylbiphenyl!

Cat. No.: B092181

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties, molecular structure, synthesis, reactivity, and applications of 4,4'-
diisopropylbiphenyl (CAS No. 18970-30-4). This document is intended for researchers,
scientists, and professionals in drug development and materials science who require a detailed
understanding of this versatile aromatic compound. The guide synthesizes data from
spectroscopic analyses, crystallographic studies, and established chemical literature to offer
field-proven insights and practical methodologies.

Introduction and Chemical Identity

4,4'-Diisopropylbiphenyl is a symmetrically substituted aromatic hydrocarbon. Its molecular
structure, consisting of a biphenyl core with isopropyl groups at the para positions of each
phenyl ring, imparts a unique combination of thermal stability, lipophilicity, and specific solvency
characteristics. These properties make it a valuable intermediate and functional material in a
range of industrial and research applications.

Key Identifiers:[1]
o |[UPAC Name: 1-propan-2-yl-4-(4-propan-2-ylphenyl)benzene[1]

e Synonyms: p,p'-Diisopropylbiphenyl, 4,4'-Bis(1-methylethyl)-1,1'-biphenyl[1]
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e CAS Number: 18970-30-4[1]
e Molecular Formula: CisH22[1]

e Molecular Weight: 238.37 g/mol [1]

Molecular and Electronic Structure

The electronic structure of 4,4'-diisopropylbiphenyl is characterized by the 1t-systems of the
two phenyl rings. The isopropyl groups are electron-donating through hyperconjugation and
inductive effects, which can influence the reactivity of the aromatic rings in electrophilic
substitution reactions.

A critical structural parameter for biphenyl derivatives is the dihedral angle between the planes
of the two phenyl rings. This angle is a result of the balance between steric hindrance from the
ortho-hydrogens and the electronic stabilization of a planar conformation that maximizes 1t-
conjugation. For 4,4'-diisopropylbiphenyl, the crystal structure reveals a non-planar
conformation in the solid state.[1]

Caption: 2D chemical structure of 4,4'-Diisopropylbiphenyl.

Physicochemical Properties

The physical and chemical properties of 4,4'-diisopropylbiphenyl are summarized in the table
below. These properties are crucial for its application as a solvent, heat transfer fluid, and
chemical intermediate.
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Property Value Source

Pale-tan to white solid with a
Appearance _ (2]
fragrant, aromatic odor

Melting Point 68-70 °C [2]
Boiling Point 334.85 °C [2]
Density 0.955 g/cm? at 20 °C [2]
Water Solubility Insoluble [2]
logP (Octanol-Water Partition )

Coefficient) 5.600 (estimated) [2]
Vapor Pressure Negligible at room temperature  [2]
Flash Point 175 °C (open cup) [3]
Autoignition Temperature 422 °C [3]

Synthesis and Reactivity
Synthesis

The most common and industrially viable method for the synthesis of 4,4'-diisopropylbiphenyl
is the Friedel-Crafts alkylation of biphenyl with propylene or an isopropyl halide (e.qg., 2-
chloropropane) in the presence of a Lewis acid catalyst, such as aluminum chloride (AICI3) or
iron(lll) chloride (FeCls).[4] The para-selectivity is driven by the steric bulk of the isopropyl
group, which disfavors substitution at the ortho positions.

Reaction Scheme:
Experimental Protocol: Laboratory-Scale Friedel-Crafts Isopropylation of Biphenyl

o Materials: Biphenyl, anhydrous aluminum chloride (AICI3), 2-chloropropane, anhydrous
dichloromethane (DCM), distilled water, saturated sodium bicarbonate solution, anhydrous
magnesium sulfate, rotary evaporator, magnetic stirrer, ice bath, separatory funnel.

e Procedure:
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o In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser with a drying tube, add biphenyl (1 equivalent)
and anhydrous DCM.

o Cool the mixture in an ice bath and slowly add anhydrous AICIs (0.3 equivalents) in
portions.

o Add 2-chloropropane (2.5 equivalents) dropwise from the dropping funnel over 30
minutes, maintaining the temperature below 10 °C.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 4-6 hours.

o Slowly quench the reaction by pouring the mixture over crushed ice with vigorous stirring.
o Transfer the mixture to a separatory funnel and separate the organic layer.

o Wash the organic layer sequentially with distilled water, saturated sodium bicarbonate
solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator.

o The crude product can be purified by recrystallization from ethanol or by column
chromatography on silica gel.
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Caption: Experimental workflow for the synthesis of 4,4'-Diisopropylbiphenyl.

Reactivity
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The reactivity of 4,4'-diisopropylbiphenyl is primarily centered on the isopropyl groups and
the aromatic rings.

o Oxidation of Isopropyl Groups: The benzylic hydrogens of the isopropyl groups are
susceptible to oxidation. Under controlled oxidation conditions, 4,4'-diisopropylbiphenyl
can be converted to biphenyl-4,4'-dicarboxylic acid, a valuable monomer for high-
performance polymers.[5] The oxidation proceeds via a cumene hydroperoxide-type
intermediate.[5][6]

o Electrophilic Aromatic Substitution: The biphenyl core can undergo further electrophilic
substitution reactions such as nitration and halogenation. The presence of the electron-
donating isopropyl groups activates the rings towards substitution, and the directing effects
will favor substitution at the ortho positions relative to the isopropyl groups. However, steric
hindrance will play a significant role in the regioselectivity of these reactions.[7][8]

Spectroscopic Characterization

The structure of 4,4'-diisopropylbiphenyl can be unequivocally confirmed by a combination of
spectroscopic techniques.

» 'H NMR Spectroscopy: The proton NMR spectrum is characterized by a doublet for the
methyl protons and a septet for the methine proton of the isopropyl groups. The aromatic
region will show a set of signals corresponding to the AA'BB' spin system of the para-
substituted phenyl rings.

e 13C NMR Spectroscopy: The carbon NMR spectrum will display distinct signals for the methyl
and methine carbons of the isopropyl groups, as well as four signals for the aromatic
carbons due to the symmetry of the molecule.[9]

e Mass Spectrometry: The electron ionization mass spectrum typically shows a prominent
molecular ion peak (m/z = 238). A characteristic fragmentation pattern involves the loss of a
methyl group (m/z = 223) and an isopropyl group (m/z = 195).[10]

Applications

The unique properties of 4,4'-diisopropylbiphenyl have led to its use in several specialized
applications:
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o High-Performance Solvent: Due to its high boiling point, low volatility, and excellent thermal
stability, it is used as a high-boiling, nonpolar solvent in various chemical processes and
formulations, including coatings and inks.[11] Its good solvency for dyes makes it particularly
useful in carbonless copy paper.[12]

o Heat Transfer Fluid: Its high thermal stability and wide liquid range make it a suitable
component in synthetic heat transfer fluids for high-temperature applications.[11] Mixtures
containing diisopropyl biphenyl offer reliable performance and resistance to fouling.[3]

o Chemical Intermediate: It serves as a key starting material for the synthesis of biphenyl-4,4'-
dicarboxylic acid, which is a monomer for liquid crystal polymers and other high-performance
polyesters and polyamides.

Safety and Handling

4,4'-Diisopropylbiphenyl is a stable compound under normal conditions. However, it is
important to handle it with appropriate safety precautions. It may cause skin and eye irritation.
[10] Good laboratory practices, including the use of personal protective equipment such as
gloves and safety glasses, should be followed. It should be stored in a cool, dry, and well-
ventilated area away from strong oxidizing agents.

Conclusion

4,4'-Diisopropylbiphenyl is a valuable aromatic compound with a well-defined set of chemical
and physical properties. Its robust thermal stability, specific solvency, and reactivity make it a
versatile molecule in both industrial and academic settings. A thorough understanding of its
synthesis, structure, and reactivity, as outlined in this guide, is essential for its effective and
safe utilization in the development of new materials and chemical processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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